Cas no 73933-20-7 (2-Morpholinol, 4-phenylmethylHydrochloride)

• Product Name: 2-Morpholinol, 4-phenylmethylHydrochloride
• CAS No: 73933-20-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD18072402
• CID: 547903
• PubChem ID: 12582572
• Update Time: 2025-10-31

2-Morpholinol, 4-phenylmethylHydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzylmorpholin-2-ol
• 2-MORPHOLINOL, 4-PHENYLMETHYL HYDROCHLORIDE
• 4-benzylmorpholin-2-ol,hydrochloride
• 4-Phenylmethyl-2-morpholinol
• 4-benzyl-2-morpholinol
• 4-PHENYLMETHYL-2-MORPHOLINOL HYDROCHLORIDE
• N-benzyl-2-hydroxymorpholine
• N-benzyl-2-morpholinol
• 73933-20-7
• 2-Morpholinol, 4-phenylmethylHydrochloride

• MDL： MFCD18072402
• Inchi： 1S/C11H15NO2/c13-11-9-12(6-7-14-11)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2
• InChI Key： STFMIOZCZXEYMU-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1O

Computed Properties

• Exact Mass: 229.08700
• Monoisotopic Mass: 229.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.70000
• LogP: 1.57710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Morpholinol, 4-phenylmethylHydrochloride

Introduction to 2-Morpholinol, 4-phenylmethylHydrochloride (CAS No. 73933-20-7)

2-Morpholinol, 4-phenylmethylHydrochloride (CAS No. 73933-20-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a hydrochloride salt of a morpholine derivative, characterized by its unique molecular structure and functional properties. The compound's chemical formula is C₁₅H₁₉NO₂·HCl, and it has a molecular weight of approximately 284.78 g/mol. The compound is widely studied for its potential therapeutic applications, particularly in the development of new drugs and medicinal agents.

The structure of 2-Morpholinol, 4-phenylmethylHydrochloride consists of a morpholine ring attached to a phenylmethyl group, with the entire molecule being protonated to form the hydrochloride salt. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The morpholine ring provides the compound with a basic character, while the phenylmethyl group enhances its lipophilicity, making it suitable for crossing biological membranes.

In recent years, 2-Morpholinol, 4-phenylmethylHydrochloride has gained attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Research has shown that this compound exhibits various pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it an attractive candidate for the treatment of conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders.

One of the key areas of research involving 2-Morpholinol, 4-phenylmethylHydrochloride is its role in modulating neurotransmitter systems. Studies have demonstrated that the compound can interact with specific receptors in the central nervous system (CNS), such as serotonin and dopamine receptors. This interaction can lead to modulation of neurotransmitter release and reuptake, which may have therapeutic implications for mood disorders and cognitive dysfunction.

The synthesis of 2-Morpholinol, 4-phenylmethylHydrochloride involves several steps that are well-documented in the literature. Typically, the synthesis begins with the reaction of morpholine with an appropriate phenylmethyl halide or sulfonate ester to form the intermediate morpholine derivative. This intermediate is then treated with hydrochloric acid to form the final hydrochloride salt. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its pharmaceutical applications, 2-Morpholinol, 4-phenylmethylHydrochloride is also used as an intermediate in the synthesis of other compounds. Its versatile reactivity and functional groups make it a valuable building block in organic synthesis. For example, it can be used in the preparation of more complex molecules with specific biological activities or as a precursor for polymer synthesis.

The safety and toxicology of 2-Morpholinol, 4-phenylmethylHydrochloride have been extensively studied to ensure its safe use in various applications. Toxicological assessments have shown that the compound has low toxicity when administered at therapeutic doses. However, like many pharmaceutical compounds, it should be handled with care and stored under appropriate conditions to prevent degradation and contamination.

Recent advancements in analytical techniques have also contributed to a better understanding of 2-Morpholinol, 4-phenylmethylHydrochloride's properties and behavior in biological systems. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to analyze the compound's purity and stability. These techniques have also been instrumental in studying the pharmacokinetics and metabolism of 2-Morpholinol, 4-phenylmethylHydrochloride, providing valuable insights into its bioavailability and distribution in vivo.

In conclusion, 2-Morpholinol, 4-phenylmethylHydrochloride (CAS No. 73933-20-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique structural features and pharmacological properties make it an important molecule for ongoing research and development efforts aimed at improving human health and well-being.